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Compound of Interest

Compound Name: Ethylene Glycol Dibenzyl Ether

Cat. No.: B146529

An In-depth Technical Guide to the Physical Properties of Ethylene Glycol Dibenzyl Ether

This guide provides a comprehensive overview of the core physical properties of Ethylene
Glycol Dibenzyl Ether for researchers, scientists, and professionals in drug development. It
includes a detailed summary of quantitative data, experimental protocols for key property
determination, and a workflow visualization.

Core Physical Properties

Ethylene Glycol Dibenzyl Ether, also known as 1,2-Bis(benzyloxy)ethane, is a high-boiling
point, colorless liquid.[1][2][3] Its key physical and chemical characteristics are summarized
below.
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Property Value Source(s)
CAS Number 622-22-0 [1][2]14]
Molecular Formula C16H1802 [11[415]
Molecular Weight 242.32 g/mol [1112][3]
Physical State Liquid (at 20°C) [11121[3]
Appearance F:olérless to light yellow, clear 1]
liquid
Boiling Point 210 °C at 10 mmHg [3][4]
Density 1.06 g/cm3 [4]
Specific Gravity (20/20) 1.06 [1][2]
Flash Point 127.6 - 128 °C [31[4]
Refractive Index 1.551 [4]
Purity >95.0% (GC) [1][2][3]

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the key
physical properties of liquid compounds like Ethylene Glycol Dibenzyl Ether.

Determination of Boiling Point (Thiele Tube Method)

This method is advantageous for its use of small sample quantities (less than 0.5 mL).[6] The
boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure.[7]

Apparatus:
e Thiele tube

e Thermometer
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Small test tube (fusion tube)
Capillary tube (sealed at one end)
Heat source (e.g., Bunsen burner)
Liquid paraffin or mineral oil

Rubber band or thread

Procedure:

Fill the small test tube with the liquid sample to about half-full.[6]
Place the capillary tube into the test tube with the sealed end pointing upward.[6][7]

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.[7]

Insert the thermometer assembly into the Thiele tube, which is filled with mineral oil, ensuring
the sample is immersed in the oil.[6]

Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform
temperature distribution.[7]

Continue heating until a rapid and continuous stream of bubbles emerges from the open end
of the capillary tube.[6][7]

Remove the heat source and allow the apparatus to cool.

The boiling point is the temperature recorded at the exact moment the stream of bubbles
stops and the liquid begins to enter the capillary tube.[6][7]

Determination of Density

Density, a characteristic property of a substance, is defined as its mass per unit volume.[8] For

liquids, this can be determined by precisely measuring the mass of a known volume.[9]

Apparatus:
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e Graduated cylinder (e.g., 25 mL or 50 mL)
» Electronic balance (analytical balance)

e Thermometer

Procedure:

e Measure and record the mass of a clean, dry graduated cylinder using the electronic
balance.[9][10][11]

» Pour a specific volume of Ethylene Glycol Dibenzyl Ether into the graduated cylinder (e.g.,
20 mL). Record the volume accurately.[9][10]

e Weigh the graduated cylinder containing the liquid and record the combined mass.[9][11]
e Measure and record the temperature of the liquid.[9]

o Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder
from the combined mass.[10]

o Calculate the density using the formula: Density = Mass / Volume.[8]

e The process can be repeated with different volumes to ensure accuracy, and the results can
be averaged.[8]

Visualization

The following diagram illustrates a generalized experimental workflow for determining the
density of a liquid compound.
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Caption: Workflow for Liquid Density Determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b146529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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